Cas no 1033775-44-8 (5-Ethenyl-1-benzothiophene)

5-Ethenyl-1-benzothiophene structure
5-Ethenyl-1-benzothiophene structure
Product Name:5-Ethenyl-1-benzothiophene
CAS No:1033775-44-8
MF:C10H8S
MW:160.235521316528
CID:5667562
PubChem ID:21801528
Update Time:2023-09-11

5-Ethenyl-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL12113747
    • benzo[b]thiophene,5-ethenyl-
    • 1033775-44-8
    • 5-vinylbenzo[b]thiophene
    • Benzo[b]thiophene, 5-ethenyl-
    • 5-Ethenyl-1-benzothiophene
    • Inchi: 1S/C10H8S/c1-2-8-3-4-10-9(7-8)5-6-11-10/h2-7H,1H2
    • InChI Key: ISTWCYUBZZSDRK-UHFFFAOYSA-N
    • SMILES: S1C=CC2C=C(C=C)C=CC1=2

Computed Properties

  • Exact Mass: 160.03467143g/mol
  • Monoisotopic Mass: 160.03467143g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 28.2Ų
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